Cas no 2152645-24-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate
• CAS No: 2152645-24-2
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 6268785
• PubChem ID: 154713197
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate
• EN300-6514051
• 2152645-24-2

• Inchi： 1S/C16H17NO4/c1-15(2)11(16(15,3)4)14(20)21-17-12(18)9-7-5-6-8-10(9)13(17)19/h5-8,11H,1-4H3
• InChI Key： NZGQWAQDSYAHSD-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)(C)C1(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate (CAS No. 2152645-24-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate (CAS No. 2152645-24-2) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 1,3-dioxo-isoindole moiety linked to a tetramethylcyclopropane carboxylate group. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The compound's CAS number 2152645-24-2 is often searched in academic and industrial databases, highlighting its relevance in modern chemistry.

In recent years, the demand for novel isoindole derivatives has surged due to their potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by the tetramethylcyclopropane segment, which contributes to the compound's steric hindrance and stability. These properties are critical for designing molecules with enhanced bioavailability or thermal resistance. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group, on the other hand, is known for its role in photoluminescent materials, making this compound a candidate for optoelectronic devices.

Synthetic routes to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate often involve multi-step reactions, including esterification and cyclopropanation. The CAS 2152645-24-2 identifier is frequently used in patent literature, underscoring its industrial significance. For instance, its incorporation into polymer matrices has been explored to improve material durability, a topic gaining traction in sustainable packaging solutions. This aligns with the growing consumer interest in eco-friendly alternatives, a trend reflected in search engine queries like "biodegradable polymers with high thermal stability."

From a pharmacological perspective, the isoindole-1,3-dione core is a privileged scaffold in medicinal chemistry. It is found in compounds with diverse biological activities, such as enzyme inhibition and anti-inflammatory effects. While CAS 2152645-24-2 itself is not a drug, its structural features make it a valuable intermediate for developing targeted therapies. Online discussions often link such derivatives to "next-generation small-molecule drugs," a hot topic in biomedical forums.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate typically employs techniques like NMR spectroscopy and mass spectrometry. These methods confirm the purity and identity of the compound, which is essential for reproducibility in research. The tetramethylcyclopropane carboxylate moiety's rigidity also makes it a model for studying conformational dynamics, a subject of interest in computational chemistry circles.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2,3,3-tetramethylcyclopropane-1-carboxylate (CAS No. 2152645-24-2) bridges multiple scientific disciplines. Its versatility in material science and drug development, combined with its search-friendly identifiers like CAS 2152645-24-2 and isoindole derivatives, ensures its continued relevance. As industries prioritize sustainability and precision medicine, this compound's applications are likely to expand, answering queries such as "advanced materials for green technology" and "scaffolds for drug design."